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Compound of Interest

Compound Name: Triacetylmethane

Cat. No.: B1294483

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacetylmethane, systematically named 3-acetyl-2,4-pentanedione, is a beta-tricarbonyl
compound that serves as a versatile building block in organic synthesis and coordination
chemistry. Its unique structure, characterized by a central carbon atom bonded to three acetyl
groups, imparts distinct chemical properties, most notably its existence as a tautomeric mixture
of keto and enol forms. This guide provides a comprehensive overview of the synthesis and
key physicochemical properties of triacetylmethane, tailored for professionals in research and
drug development.

Properties of Triacetylmethane

Triacetylmethane is a colorless to clear yellow liquid with a chemical formula of C7H1003.[1]
[2] A summary of its key quantitative properties is presented in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Weight 142.15 g/mol [11[3]

CAS Number 815-68-9 [1][4]
Appearance Clear yellow liquid [1]

Density 1.066 g/mL at 25 °C [51[6]
Boiling Point 203.5°C [5][6]

96-97 °C at 15 torr [2]

Refractive Index (n20/D) 1.487 [51[6]

pKa 5.81 at 25 °C [1]

Flash Point 88 °C (190.4 °F) - closed cup [5]

Keto-Enol Tautomerism

A significant feature of triacetylmethane is its existence in a state of keto-enol tautomerism.
The equilibrium between the triketo form and its more stable enol tautomer, 3-(1-
hydroxyethylidene)-2,4-pentanedione, is crucial to its reactivity. The enol form is stabilized by
intramolecular hydrogen bonding and conjugation.

Caption: Keto-enol tautomerism of triacetylmethane.

Synthesis of Triacetylmethane

The synthesis of triacetylmethane is most commonly achieved through the C-acylation of
acetylacetone. The following is a representative experimental protocol adapted from
established methods for the synthesis of 3-dicarbonyl compounds.

Experimental Protocol: Synthesis via C-acylation of
Acetylacetone

This procedure details the synthesis of triacetylmethane by the acylation of acetylacetone with
acetic anhydride, using boron trifluoride as a catalyst.
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Materials:

Acetylacetone (2,4-pentanedione)

o Acetic anhydride

o Boron trifluoride etherate (BF3-OEt2) or Boron trifluoride-acetic acid complex
e Sodium acetate

o Ether or Dichloromethane

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place
acetylacetone (1.0 eq).

» Addition of Acetic Anhydride: Add acetic anhydride (1.1 eq) to the flask.
e Cooling: Cool the reaction mixture to 0 °C in an ice bath.

o Catalyst Addition: Slowly add boron trifluoride etherate (1.2 eq) dropwise via the dropping
funnel over a period of 30 minutes, maintaining the temperature below 5 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-16 hours.

o Workup:

o Cool the reaction mixture again to 0 °C.
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o Slowly and carefully add a saturated aqueous solution of sodium acetate to quench the
reaction.

o Extract the aqueous layer with ether or dichloromethane (3 x 50 mL).

o Combine the organic extracts and wash successively with saturated sodium bicarbonate
solution (2 x 50 mL) and brine (1 x 50 mL).

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by vacuum distillation to yield pure triacetylmethane.

Caption: Experimental workflow for triacetylmethane synthesis.

Applications in Synthesis

Triacetylmethane is a valuable precursor in various organic transformations. Its enolate is a
potent nucleophile and readily participates in reactions to form more complex molecules.

¢ Heterocyclic Chemistry: It is used in the synthesis of substituted quinolines and other
heterocyclic systems through reactions like the Friedlander annulation.

o Coordination Chemistry: Triacetylmethane acts as a tridentate ligand, forming stable
complexes with a variety of metal ions. These metal complexes have potential applications in
catalysis and materials science.[3][6]

Caption: Synthetic utility of triacetylmethane.

Safety Information

Triacetylmethane is classified as an eye irritant.[1] Appropriate personal protective equipment,
including safety goggles and gloves, should be worn when handling this compound. All
manipulations should be carried out in a well-ventilated fume hood. For detailed safety
information, consult the Safety Data Sheet (SDS).
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Conclusion

This technical guide provides a foundational understanding of the synthesis and properties of
triacetylmethane. The detailed experimental protocol and summary of its physicochemical
characteristics offer valuable resources for researchers and professionals in drug development
and chemical synthesis. The versatile reactivity of triacetylmethane, stemming from its unique
tricarbonyl structure and keto-enol tautomerism, establishes it as a valuable tool in the design
and synthesis of novel molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

